4-Propylheptane-1,4-diol

• CAS No.: 6796-19-6
• Molecular Formula: C10H22O2
• Molecular Weight: 174.28 g/mol
• IUPAC Name: 4-propylheptane-1,4-diol
• InChI: InChI=1S/C10H22O2/c1-3-6-10(12,7-4-2)8-5-9-11/h11-12H,3-9H2,1-2H3
• InChI Key: MOSMLUDUMRVXTN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(CCCO)O

Description

4-Propylheptane-1,4-diol is a branched aliphatic diol with the molecular formula C₁₀H₂₂O₂. Its structure consists of a seven-carbon heptane backbone with a propyl group (-CH₂CH₂CH₃) attached to the fourth carbon and hydroxyl groups (-OH) at the first and fourth positions. This configuration imparts unique physicochemical properties, including moderate hydrophilicity due to the diol groups and increased lipophilicity from the elongated hydrocarbon chain.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following section compares 4-propylheptane-1,4-diol with structurally or functionally related diols, focusing on molecular features, reactivity, and applications.

Butane-1,4-diol (HOCH₂CH₂CH₂CH₂OH)

• Structure : A linear four-carbon diol with hydroxyl groups at terminal positions.
• Properties : High water solubility (1,000 g/L at 20°C) and boiling point (230°C).
• Applications :
  • Key precursor for tetrahydrofuran (THF) and polyesters like polybutylene terephthalate (PBT) .
  • Used in synthesizing bioactive lactones and fine chemicals .
• Comparison :
  • 4-Propylheptane-1,4-diol’s longer chain and branching reduce water solubility but enhance compatibility with hydrophobic matrices.
  • Likely less reactive in polymerization than butane-1,4-diol due to steric hindrance from the propyl group.

2-Butyne-1,4-diol (HOCH₂C≡CCH₂OH)

• Structure : A four-carbon diol with a central triple bond.
• Properties : Reactive triple bond enables participation in click chemistry and polymerization.
• Applications: Monomer for polyurethanes and adhesives, improving flexibility and chemical resistance . Intermediate for herbicides (e.g., 2,3-dibromo-2-butene-1,4-diol) and flame retardants .
• Comparison: 4-Propylheptane-1,4-diol lacks unsaturated bonds, making it less reactive but more stable under oxidative conditions. Potential as a plasticizer or surfactant due to its saturated, branched structure.

2-Methyl-3-propylbutane-1,4-diol

• Structure : A branched five-carbon diol isolated from Alstonia boonei .
• Properties : Polar yet lipophilic, with demonstrated bioactivity in erythrocyte membrane studies .
• Comparison :
  • 4-Propylheptane-1,4-diol’s longer chain may enhance membrane interaction but requires synthetic production (vs. natural extraction).

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Water Solubility	Key Functional Groups
4-Propylheptane-1,4-diol	C₁₀H₂₂O₂	174.28	Low	-OH, -CH₂CH₂CH₃
Butane-1,4-diol	C₄H₁₀O₂	90.12	High	Terminal -OH
2-Butyne-1,4-diol	C₄H₆O₂	86.09	Moderate	-OH, C≡C

Research Findings

• Synthetic Accessibility : Unlike plant-derived diols (e.g., 2-methyl-3-propylbutane-1,4-diol), 4-propylheptane-1,4-diol is likely synthesized via alkene dihydroxylation or Grignard reactions, though specific protocols are undocumented.
• Stability : The saturated structure of 4-propylheptane-1,4-diol suggests superior thermal stability compared to 2-butyne-1,4-diol, which is prone to polymerization or decomposition .
• Bioactivity : While 2-methyl-3-propylbutane-1,4-diol exhibits erythrocyte membrane effects , 4-propylheptane-1,4-diol’s bioactivity remains unexplored but may differ due to its larger hydrophobic domain.